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Compound of Interest

Compound Name: Creatine D3

Cat. No.: B6594915 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Creatine D3, a stable isotope-labeled compound. By adhering to

these procedural steps, you can maintain a safe laboratory environment while ensuring the

integrity of your research.

Immediate Safety and Handling Protocols
Creatine D3, while not classified as a hazardous substance, requires careful handling to

minimize exposure and maintain product purity. The primary risks associated with similar

compounds include skin, eye, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

The following table summarizes the necessary PPE for handling Creatine D3.[3][4][5]
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PPE Category Item Specification

Eye Protection Safety Glasses With side shields.

Chemical Goggles
To be worn when there is a risk

of splashing.

Hand Protection Gloves
Nitrile or other chemically

resistant gloves.

Body Protection Lab Coat Standard laboratory coat.

Operational Plan for Handling Creatine D3:

Follow these steps to ensure the safe handling of Creatine D3 from receipt to use:

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Preparation:

Work in a well-ventilated area. For tasks that may generate dust or aerosols, such as

weighing the powder, a chemical fume hood is recommended.[6]

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated and clean equipment (spatulas, weighing boats) to prevent cross-

contamination.

Dissolving: When preparing solutions, add the solid Creatine D3 to the solvent slowly to

avoid splashing.

Post-Handling:

After handling, wash hands thoroughly with soap and water.
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Clean all equipment and the work area to remove any residual compound.

Disposal Plan
As a stable isotope-labeled compound, Creatine D3 is not radioactive, and its disposal

procedures are generally the same as for the unlabeled compound.[6] It is typically considered

non-hazardous waste.

Waste Segregation and Disposal:

Solid Waste: Uncontaminated solid waste, such as empty containers and weighing boats,

can typically be disposed of in the regular laboratory trash.[7][8][9] Ensure containers are

fully empty.[8][10]

Liquid Waste: Aqueous solutions of Creatine D3 may be permissible for drain disposal with

copious amounts of water, depending on institutional guidelines.[8][11] Always consult and

adhere to your institution's specific policies for non-hazardous chemical waste disposal.[7][8]

Contaminated Materials: Any materials grossly contaminated with Creatine D3, such as

paper towels from a spill cleanup, should be placed in a sealed bag before disposal in the

laboratory trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Creatine D3 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of Creatine D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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